![molecular formula C15H19N3O B6045038 2-[(4-ethylphenyl)amino]-6-propyl-4(3H)-pyrimidinone](/img/structure/B6045038.png)
2-[(4-ethylphenyl)amino]-6-propyl-4(3H)-pyrimidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-ethylphenyl)amino]-6-propyl-4(3H)-pyrimidinone, also known as EPP, is a chemical compound that has been extensively studied due to its potential applications in scientific research. EPP belongs to the class of pyrimidine derivatives and has been shown to possess various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-[(4-ethylphenyl)amino]-6-propyl-4(3H)-pyrimidinone is not well understood, but it is believed to involve the inhibition of certain enzymes, particularly those involved in DNA synthesis. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as thymidine kinase and dihydrofolate reductase, which are involved in DNA synthesis. This compound has also been shown to induce apoptosis in cancer cells, and it has been found to possess antiviral and antitumor properties.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(4-ethylphenyl)amino]-6-propyl-4(3H)-pyrimidinone in lab experiments is its potential as a target for drug development. This compound has been shown to possess antitumor and antiviral properties, making it a potential candidate for the development of new drugs. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to certain cell lines, and its toxicity must be carefully considered when using it in lab experiments.
Future Directions
There are several future directions for research involving 2-[(4-ethylphenyl)amino]-6-propyl-4(3H)-pyrimidinone. One area of research could focus on the development of new drugs that target this compound and its biochemical pathways. Another area of research could focus on the potential applications of this compound in the treatment of viral infections and cancer. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its potential toxicity.
Synthesis Methods
The synthesis of 2-[(4-ethylphenyl)amino]-6-propyl-4(3H)-pyrimidinone involves the reaction of 4-ethylphenylhydrazine and ethyl acetoacetate in the presence of propylamine and acetic acid. The reaction is carried out under reflux for several hours, and the resulting product is purified by recrystallization.
Scientific Research Applications
2-[(4-ethylphenyl)amino]-6-propyl-4(3H)-pyrimidinone has been shown to have potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been found to possess antitumor and antiviral properties, and it has also been shown to inhibit the activity of certain enzymes, making it a potential target for drug development.
Properties
IUPAC Name |
2-(4-ethylanilino)-4-propyl-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O/c1-3-5-13-10-14(19)18-15(17-13)16-12-8-6-11(4-2)7-9-12/h6-10H,3-5H2,1-2H3,(H2,16,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLJMSTFBQRRNHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)NC(=N1)NC2=CC=C(C=C2)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.